4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-amine
Overview
Description
4-(Trifluoromethyl)-[1,1'-biphenyl]-4-amine, commonly referred to as TFBA, is an organic compound with a wide range of applications in biochemistry and physiology. It is a derivative of 1,1'-biphenyl, a compound which has been widely studied due to its wide range of applications in organic synthesis, medicinal chemistry, and material science. TFBA is a highly versatile compound with a wide range of properties, including the ability to act as a ligand, a catalyst, and a chiral selector. This makes it an attractive compound for use in a variety of scientific research applications.
Scientific Research Applications
Trifluoromethylpyridine and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds . They are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .
In the agrochemical industry, TFMP derivatives are used in the protection of crops from pests . Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market, and since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names .
In the pharmaceutical and veterinary industries, five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
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Trifluoromethylpyridine (TFMP) and its intermediates : These are important ingredients for the development of agrochemical and pharmaceutical compounds. They have a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds . The demand for TFMP derivatives has been increasing steadily in the last 30 years .
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4’-(Trifluoromethyl)-[1,1’-biphenyl]-4-carboxaldehyde : This compound is listed on a chemical supplier’s website, suggesting it may be used as a reagent in chemical synthesis .
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4-(Trifluoromethyl)phenol : Also known as p-trifluoromethylphenol, is used in the synthesis of polymers and monomers .
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2,2’-双(三氟甲基)-[1,1’-联苯]-4,4’-二羧酸 : This compound is related to the compound you’re asking about, but the page is in Chinese and doesn’t provide specific applications .
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Chloro-bis(trifluoromethyl)pyridine : This compound can be synthesized in 60 to 80% yield , suggesting it may be used in chemical synthesis .
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Trifluoromethylpyridine (TFMP) and its intermediates : These are important ingredients for the development of agrochemical and pharmaceutical compounds. They have a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds . The demand for TFMP derivatives has been increasing steadily in the last 30 years .
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4’-(Trifluoromethyl)-[1,1’-biphenyl]-4-carboxaldehyde : This compound is listed on a chemical supplier’s website, suggesting it may be used as a reagent in chemical synthesis .
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4-(Trifluoromethyl)phenol : Also known as p-trifluoromethylphenol, is used in the synthesis of polymers and monomers .
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2,2’-双(三氟甲基)-[1,1’-联苯]-4,4’-二羧酸 : This compound is related to the compound you’re asking about, but the page is in Chinese and doesn’t provide specific applications .
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Chloro-bis(trifluoromethyl)pyridine : This compound can be synthesized in 60 to 80% yield , suggesting it may be used in chemical synthesis .
properties
IUPAC Name |
4-[4-(trifluoromethyl)phenyl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F3N/c14-13(15,16)11-5-1-9(2-6-11)10-3-7-12(17)8-4-10/h1-8H,17H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDKIAMYXBRKPBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(C=C2)N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50382227 | |
Record name | 4'-(Trifluoromethyl)[1,1'-biphenyl]-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50382227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-amine | |
CAS RN |
57688-34-3 | |
Record name | 4'-(Trifluoromethyl)[1,1'-biphenyl]-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50382227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 57688-34-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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